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Compound of Interest

Compound Name: Cuprous thiocyanate

Cat. No.: B072220

The long-term stability of perovskite solar cells (PSCs) remains a critical hurdle for their
commercialization, with moisture being a primary degradation catalyst. The hole transport layer
(HTL) plays a pivotal role not only in charge extraction but also in protecting the sensitive
perovskite absorber layer from environmental stressors. This guide provides a comparative
evaluation of copper (1) thiocyanate (CuSCN) as a moisture barrier in PSCs, benchmarking its
performance against commonly used HTL materials: the organic small molecule Spiro-
OMeTAD, the polymeric PTAA, and the inorganic metal oxide NiO.

Performance Comparison of Hole Transport Layers

The choice of HTL significantly impacts the power conversion efficiency (PCE) and, crucially,
the operational stability of PSCs, particularly under humid conditions. CuSCN, an inorganic p-
type semiconductor, has emerged as a promising alternative to the widely used but expensive
and less stable organic HTLs.

Key Performance Metrics:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b072220?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Validation & Comparative

Check Availability & Pricing

Hole Transport

Power Conversion

Stability under

Water Contact

Layer (HTL) Efficiency (PCE) Humidity Angle

High (retains 93% of

initial PCE after 80 ) )
CuSCN Up to 20.3%[1] High (hydrophobic)[2]

days at 55-70% RH)
[21[3][4]

Spiro-OMeTAD

>25% (with additives)

Low (hygroscopic

additives contribute to

Lower (more

) ) hydrophilic)
moisture ingress)
PTAA >23% Moderate Moderate
High (inorganic nature
NiO >20% provides good High (hydrophobic)
stability)
Discussion:

CuSCN demonstrates a compelling balance of high power conversion efficiency and excellent

moisture resistance. Its inorganic nature makes it inherently more stable against humidity

compared to the organic Spiro-OMeTAD, which often requires hygroscopic additives like lithium

salts to enhance its conductivity, thereby accelerating moisture-induced degradation of the

perovskite layer.[2] The hydrophobic surface of CuSCN, as indicated by a high water contact

angle, acts as an effective barrier, preventing moisture from reaching the perovskite absorber.

[2] One study highlighted that a CuSCN layer can act as a protective blanket, reducing

moisture leaks that are common in cells using Spiro-OMeTAD.[2]

While Spiro-OMeTAD and PTAA can achieve higher PCEs, their long-term stability in humid
environments is a significant concern. NiO, another inorganic alternative, also offers excellent

stability and hydrophobicity. However, the solution processing of NiO often requires high-

temperature annealing, which can be incompatible with flexible substrates. CuSCN, on the

other hand, can be processed at lower temperatures, making it suitable for a wider range of

applications.

Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.researchgate.net/publication/312052321_Formation_of_pristine_CuSCN_layer_by_spray_deposition_method_for_efficient_perovskite_solar_cell_with_extended_stability
https://www.researchgate.net/publication/341791356_Spiro-OMeTAD_or_CuSCN_as_a_preferable_hole_transport_material_for_carbon-based_planar_perovskite_solar_cells
https://pubs.rsc.org/en/content/articlelanding/2020/ta/d0ta03951a
https://pubmed.ncbi.nlm.nih.gov/29988109/
https://www.researchgate.net/publication/341791356_Spiro-OMeTAD_or_CuSCN_as_a_preferable_hole_transport_material_for_carbon-based_planar_perovskite_solar_cells
https://www.researchgate.net/publication/341791356_Spiro-OMeTAD_or_CuSCN_as_a_preferable_hole_transport_material_for_carbon-based_planar_perovskite_solar_cells
https://www.researchgate.net/publication/341791356_Spiro-OMeTAD_or_CuSCN_as_a_preferable_hole_transport_material_for_carbon-based_planar_perovskite_solar_cells
https://www.researchgate.net/publication/341791356_Spiro-OMeTAD_or_CuSCN_as_a_preferable_hole_transport_material_for_carbon-based_planar_perovskite_solar_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Detailed methodologies for the fabrication and characterization of perovskite solar cells with
different hole transport layers are provided below.

Perovskite Solar Cell Fabrication (n-i-p architecture)

A typical fabrication process for a planar n-i-p perovskite solar cell involves the sequential
deposition of an electron transport layer (ETL), the perovskite absorber layer, the hole transport
layer (HTL), and a metal contact.

1. Substrate Preparation:

» Fluorine-doped tin oxide (FTO) coated glass substrates are cleaned sequentially in an
ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes
each.

e The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15 minutes
to remove any organic residues and improve the wettability of the surface.

2. Electron Transport Layer (ETL) Deposition (SnO2):

e A solution of SnO2 nanoparticles in deionized water is spin-coated onto the cleaned FTO
substrates.

e The spin-coating process typically involves a two-step program, for instance, 1000 rpm for
10 seconds followed by 4000 rpm for 30 seconds.

e The substrates are then annealed at 150°C for 30 minutes in ambient air.
3. Perovskite Layer Deposition:

e The perovskite precursor solution (e.g., a mixture of FAI, Pblz, MABr, and PbBrz in a
DMF:DMSO solvent system) is spin-coated on top of the ETL in a nitrogen-filled glovebox.

e Atypical spin-coating program is 1000 rpm for 10 seconds and then 4000 rpm for 40
seconds.

» During the second step, an anti-solvent (e.g., chlorobenzene) is dripped onto the spinning
substrate to induce rapid crystallization.
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e The films are then annealed at 100-150°C for 10-60 minutes.
4. Hole Transport Layer (HTL) Deposition:
e CuSCN:

o A solution of CuUSCN is prepared in a suitable solvent such as diethyl sulfide or dipropyl
sulfide.

o The CuSCN solution is spin-coated onto the perovskite layer. A typical spin-coating speed
is 2000 rpm for 30 seconds.[5]

o The film is then annealed at a relatively low temperature, typically around 70-100°C for 10
minutes.[5]

e Spiro-OMeTAD:

o A solution of Spiro-OMeTAD is prepared in chlorobenzene, typically with additives such as
4-tert-butylpyridine (tBP) and lithium bis(trifluoromethanesulfonyl)imide (LITFSI).

o The solution is spin-coated onto the perovskite layer at around 4000 rpm for 30 seconds.

[6]7]

o The films are then left in a dark, dry environment overnight to allow for oxidation of the
Spiro-OMeTAD, which is necessary for achieving high conductivity.

o PTAA:
o A solution of PTAA is prepared in a solvent like toluene or chlorobenzene.

o The PTAA solution is spin-coated onto the perovskite layer at approximately 4000 rpm for
30 seconds.

o The film is then annealed at 100°C for 10 minutes.

e NiO:
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o A precursor solution for NiO, such as nickel acetate or nickel nitrate dissolved in a solvent
like 2-methoxyethanol, is prepared.

o The solution is spin-coated onto the perovskite layer.

o The film is then annealed at a higher temperature, typically between 300°C and 500°C, to
form the NiO layer.

5. Metal Contact Deposition:

» Finally, a metal contact, typically gold (Au) or silver (Ag), is deposited on top of the HTL by
thermal evaporation under high vacuum. The thickness of the metal layer is usually around
80-100 nm.

Moisture Barrier Characterization

Water Vapor Transmission Rate (WVTR) Measurement:

e« The WVTR of the HTL films can be measured using a standardized test method such as
ASTM F1249.

« In this method, the film is sealed as a barrier between a chamber with a controlled high
humidity and a chamber with a dry gas.

e An infrared sensor detects the amount of water vapor that permeates through the film over
time.

o The WVTR is typically expressed in units of g/m?/day.
Water Contact Angle Measurement:

o The hydrophobicity of the HTL surface is evaluated by measuring the static water contact
angle.

o Adroplet of deionized water is placed on the surface of the HTL film.

e A goniometer is used to measure the angle between the substrate surface and the tangent of
the water droplet at the three-phase contact point.
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» A higher contact angle indicates a more hydrophobic surface.

Visualizing the Perovskite Solar Cell Structure

The following diagram illustrates the typical n-i-p architecture of a perovskite solar cell,

highlighting the role of the CuSCN layer.
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Figure 1. Structure and charge transport in a CuSCN-based perovskite solar cell.

Conclusion

CuSCN presents a highly promising solution to the critical challenge of moisture instability in
perovskite solar cells. Its inherent hydrophobicity, excellent thermal stability, and high hole
mobility, combined with a comparable power conversion efficiency to traditional organic HTLs,
make it a strong candidate for enabling the development of long-lasting and commercially
viable perovskite solar cell technology. While further research is needed to obtain direct
comparative data on metrics like the Water Vapor Transmission Rate for a comprehensive
range of HTLs, the existing evidence strongly supports the role of CuSCN as an effective
moisture barrier, paving the way for more durable and robust perovskite solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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